2,2-Dichloro-1,2-diphenylethanone

• IUPAC Name: 2,2-dichloro-1,2-diphenylethanone
• InChI: InChI=1S/C14H10Cl2O/c15-14(16,12-9-5-2-6-10-12)13(17)11-7-3-1-4-8-11/h1-10H
• InChI Key: LBPIFDSXYXHYFH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)C(C2=CC=CC=C2)(Cl)Cl
• Molecular Formula: C14H10Cl2O
• DSSTOX Substance ID: DTXSID30447363
• Molecular Weight: 265.1 g/mol
• CAS RN: 31315-51-2

Description

2,2-Dichloro-1,2-diphenylethanone, also known as 2,2-dichloro-1,2-diphenylethane-1-one, is an organic compound that has been widely studied for its potential applications in various fields, such as synthesis, scientific research, and drug development. This compound is composed of two chlorine atoms, one phenyl group, and one ethanone group. It is a colorless, volatile liquid with a pungent odor. The synthesis of 2,2-dichloro-1,2-diphenylethanone has been of interest to researchers for many years, and its use in scientific research has been a major focus of recent studies.

Scientific Research Applications

Bioelectrochemical Systems in Groundwater Remediation

Leitão et al. (2016) explored the use of bioelectrochemical systems (BES) for treating chloroethanes like 1,2-dichloroethane, a compound closely related to 2,2-Dichloro-1,2-diphenylethanone. Their study demonstrated the potential of BES in groundwater remediation, especially in humics-rich contaminated aquifers (Leitão et al., 2016).

Analytical Characterization of Research Chemicals

Wallach et al. (2015) synthesized and characterized diphenidine, which has a structural similarity to 2,2-Dichloro-1,2-diphenylethanone. Their work contributed to the understanding of compounds with the diphenylethylamine nucleus, providing insights into the analytical differentiation of such compounds (Wallach et al., 2015).

Electron Transfer in Electrocatalytic Reduction

Hosoi et al. (2011) investigated the electron transfer behavior of 1,2-diphenyl-o-carborane, which is chemically related to 2,2-Dichloro-1,2-diphenylethanone. They focused on its role in the electrocatalytic reduction process, contributing to the field of electrochemistry and catalysis (Hosoi et al., 2011).

Organic Synthesis

Tang Zhong-feng (2010) reviewed the synthetic processes of 1,2-diphenylethane, a molecule structurally related to 2,2-Dichloro-1,2-diphenylethanone. This work summarized various synthesis methods, contributing to the broader understanding of organic synthetic intermediates (Tang Zhong-feng, 2010).

Rhodium-Catalyzed Arylthiolation Reaction

Arisawa et al. (2012) researched the rhodium-catalyzed arylthiolation reaction of 1,2-diphenylethanone and other compounds. This study advanced the understanding of complex chemical reactions involving compounds like 2,2-Dichloro-1,2-diphenylethanone (Arisawa et al., 2012).